Cas no 2171690-02-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171690-02-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6181127
• PubChem ID: 165546873
• Update Time: 2025-06-11

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid
• 2171690-02-9
• EN300-1517584
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(26(32)33)30-25(31)17-9-8-10-18(15-17)29-27(34)35-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,17-18,23-24H,8-10,15-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： RPPAKJGKTQAWRH-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic Acid (CAS No. 2171690-02-9)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid, identified by its CAS number 2171690-02-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate structure of this molecule, characterized by its multi-functional groups and stereochemical complexity, positions it as a potential candidate for various therapeutic applications.

The molecular framework of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid incorporates several key functional elements that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. This group not only enhances the solubility and stability of the compound but also facilitates its integration into larger molecular architectures. Additionally, the cyclohexylformamide moiety introduces a rigid conformational constraint, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid make it an attractive candidate for such applications. For instance, the amide bond within the cyclohexylformamide group can serve as a hinge region for binding to specific protein targets, while the dimethylbutanoic acid side chain provides additional hydrophobic interactions that can enhance binding affinity.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The fluorenylmethoxycarbonyl group allows for facile modification through solid-phase peptide synthesis (SPPS), enabling researchers to rapidly explore structure-activity relationships (SAR). This flexibility has been instrumental in the development of peptidomimetics and protease inhibitors, which are critical in modern medicine. Furthermore, the cyclohexyl formamide moiety can be engineered to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

The chemical synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the amide bond between the Fmoc-amino group and the cyclohexyl formamide backbone, followed by functionalization of the dimethylbutanoic acid side chain. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline these processes.

Efforts to elucidate the pharmacological profile of this compound have revealed several intriguing findings. Preclinical studies indicate that it exhibits potent inhibitory activity against certain enzymes implicated in inflammatory responses. The fluorenylmethoxycarbonyl group appears to play a crucial role in modulating enzyme-substrate interactions, while the cyclohexyl formamide moiety contributes to selective binding. These observations have prompted further investigation into its potential as an anti-inflammatory agent.

The structural complexity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid also opens avenues for exploring its role in drug delivery systems. Nanotechnology-based approaches have been explored to encapsulate this compound within liposomes or polymeric nanoparticles, enhancing its targeted delivery to specific tissues or cells. Such formulations could improve therapeutic efficacy while minimizing off-target effects.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171690-02-9) represents a significant advancement in pharmaceutical chemistry with broad implications for medicinal research. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action and synthetic possibilities, this compound is poised to make substantial contributions to healthcare advancements.